Cas no 2137721-91-4 (Cyclopentane, [1-(chloromethyl)-2,2-dimethylcyclopropyl]-)

• Product Name: Cyclopentane, [1-(chloromethyl)-2,2-dimethylcyclopropyl]-
• CAS No: 2137721-91-4
• MF: C₁₁H₁₉Cl
• MW: 186.721562623978
• CID: 5287509
• Update Time: 2025-06-08

Cyclopentane, [1-(chloromethyl)-2,2-dimethylcyclopropyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, [1-(chloromethyl)-2,2-dimethylcyclopropyl]-

• Inchi： 1S/C11H19Cl/c1-10(2)7-11(10,8-12)9-5-3-4-6-9/h9H,3-8H2,1-2H3
• InChI Key： JKQPVIXPPVXRHN-UHFFFAOYSA-N
• SMILES： C1(C2(CCl)CC2(C)C)CCCC1

Additional information on Cyclopentane, [1-(chloromethyl)-2,2-dimethylcyclopropyl]-

Cyclopentane, [1-(chloromethyl)-2,2-dimethylcyclopropyl]- (CAS No. 2137721-91-4)

Cyclopentane, [1-(chloromethyl)-2,2-dimethylcyclopropyl]- (CAS No. 2137721-91-4) is a novel and highly specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a cyclopentane ring and a substituted cyclopropyl moiety. The presence of a chloromethyl group further enhances its reactivity and potential applications in various chemical and pharmaceutical processes.

The structural complexity of Cyclopentane, [1-(chloromethyl)-2,2-dimethylcyclopropyl]- makes it an intriguing subject for both academic research and industrial applications. Recent studies have focused on the synthesis and characterization of this compound, highlighting its potential as a building block for more complex molecules. The cyclopropyl ring, known for its high reactivity due to ring strain, can undergo various chemical transformations, making it a valuable intermediate in the synthesis of bioactive compounds.

In the context of medicinal chemistry, Cyclopentane, [1-(chloromethyl)-2,2-dimethylcyclopropyl]- has shown promise as a precursor for the development of new drugs. The chloromethyl group can be readily functionalized to introduce various substituents, which can modulate the biological activity and pharmacokinetic properties of the resulting molecules. This versatility has led to its exploration in the design of novel therapeutic agents targeting specific diseases such as cancer, neurodegenerative disorders, and infectious diseases.

Recent research findings have demonstrated the potential of Cyclopentane, [1-(chloromethyl)-2,2-dimethylcyclopropyl]- in enhancing the efficacy of drug delivery systems. The compound's ability to form stable complexes with other molecules has been exploited to improve drug solubility and bioavailability. For instance, studies have shown that incorporating this compound into prodrug designs can significantly enhance the therapeutic index of certain drugs by reducing their toxicity and improving their target specificity.

The synthetic routes for preparing Cyclopentane, [1-(chloromethyl)-2,2-dimethylcyclopropyl]- have been extensively investigated. One common approach involves the reaction of a suitable cyclopentane derivative with a chloromethylating agent under controlled conditions. The choice of reagents and reaction conditions is crucial for achieving high yields and purity levels. Advanced techniques such as catalytic methods and microwave-assisted synthesis have also been employed to optimize the synthesis process.

In addition to its chemical properties, Cyclopentane, [1-(chloromethyl)-2,2-dimethylcyclopropyl]- has been studied for its environmental impact. Research has shown that this compound is relatively stable under ambient conditions and does not pose significant environmental risks when handled properly. However, proper disposal methods are recommended to minimize any potential ecological effects.

The commercial availability of Cyclopentane, [1-(chloromethyl)-2,2-dimethylcyclopropyl]- is growing as more companies recognize its value in various applications. Suppliers offer this compound in different grades and quantities to meet the diverse needs of researchers and industrial users. Quality control measures are in place to ensure that the product meets stringent purity standards.

In conclusion, Cyclopentane, [1-(chloromethyl)-2,2-dimethylcyclopropyl]- (CAS No. 2137721-91-4) is a versatile and promising compound with a wide range of applications in organic chemistry and medicinal chemistry. Its unique structural features and reactivity make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.